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Compound of Interest

Compound Name: (-)-Enitociclib

Cat. No.: B3419896 Get Quote

Technical Support Center: (-)-Enitociclib
Welcome to the technical support center for (-)-Enitociclib. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

effective use of (-)-Enitociclib in cell culture experiments and to troubleshoot common issues,

particularly the prevention of its precipitation in aqueous media.

Frequently Asked Questions (FAQs)
Q1: What is (-)-Enitociclib and what is its mechanism of action?

A1: (-)-Enitociclib, also known as (-)-BAY-1251152 or (-)-VIP152, is a potent and highly

selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9).[1][2][3] CDK9 is a key component of

the positive transcription elongation factor b (P-TEFb) complex.[1] This complex

phosphorylates the C-terminal domain of RNA Polymerase II, which is a critical step for the

elongation phase of gene transcription.[4] By inhibiting CDK9, (-)-Enitociclib prevents this

phosphorylation, leading to the downregulation of short-lived and key oncogenic transcripts,

such as MYC and MCL1.[4][5] This disruption of transcription can induce cell cycle arrest and

apoptosis in cancer cells, particularly those dependent on high levels of these oncogenes.[6][7]

Q2: I've observed precipitation after adding (-)-Enitociclib to my cell culture medium. What are

the primary causes?
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A2: Precipitation of (-)-Enitociclib in aqueous solutions like cell culture media is a common

challenge due to its physicochemical properties. The primary reasons for this include:

Low Aqueous Solubility: (-)-Enitociclib is sparingly soluble in water and ethanol.[8][9]

"Solvent Shock": The compound is typically dissolved in a high-concentration stock solution

using an organic solvent like Dimethyl Sulfoxide (DMSO).[8] When this concentrated stock is

rapidly diluted into the aqueous environment of the cell culture medium, the abrupt change in

solvent polarity can cause the compound to "crash out" of the solution and form a precipitate.

High Final Concentration: Your desired experimental concentration may exceed the solubility

limit of (-)-Enitociclib in the final cell culture medium, especially after accounting for the low

percentage of the organic solvent.

Interactions with Media Components: Components within the cell culture medium, such as

salts and proteins, can sometimes interact with the compound and reduce its solubility.

Q3: The product information for (-)-Enitociclib states it is "insoluble in water" but also has "high

solubility". Can you clarify this?

A3: This apparent contradiction stems from the difference between intrinsic aqueous solubility

and formulation-dependent solubility. While (-)-Enitociclib has poor solubility in pure water, its

high solubility in organic solvents like DMSO allows for the preparation of concentrated stock

solutions.[8] Furthermore, with the use of appropriate co-solvents and formulation strategies, it

is possible to achieve therapeutically relevant concentrations in aqueous-based systems for

both in vitro and in vivo applications.[1][2] Therefore, in the context of its application, it is

considered to have "high solubility" because effective concentrations can be achieved through

proper formulation.

Troubleshooting Guide
If you are experiencing precipitation of (-)-Enitociclib in your cell culture medium, please follow

this troubleshooting guide.
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Caption: A workflow for troubleshooting (-)-Enitociclib precipitation.

Data Presentation
Table 1: Physicochemical Properties of (-)-Enitociclib
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Property Value Reference

Molecular Formula C₁₉H₁₈F₂N₄O₂S [1]

Molecular Weight 404.43 g/mol [1]

Appearance Solid [3]

Table 2: Solubility of (-)-Enitociclib in Various Solvents
Solvent Solubility Reference

DMSO 81 mg/mL (~200 mM) [8][9]

Water Insoluble [8][9]

Ethanol Insoluble [8][9]

Experimental Protocols
Protocol 1: Preparation of a 10 mM (-)-Enitociclib Stock
Solution in DMSO
Objective: To prepare a high-concentration, clear stock solution of (-)-Enitociclib.

Materials:

(-)-Enitociclib powder

Anhydrous or high-purity DMSO

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:
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Weighing: Accurately weigh the desired amount of (-)-Enitociclib powder in a sterile

microcentrifuge tube. For example, for 1 mL of a 10 mM stock solution, weigh 4.04 mg.

Solvent Addition: Add the calculated volume of DMSO to the tube.

Dissolution: Vortex the solution vigorously for 1-2 minutes. If the powder is not fully

dissolved, sonicate the tube in a water bath for 5-10 minutes.

Visual Inspection: Visually inspect the solution against a light source to ensure it is clear and

free of any particulate matter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C.[4]

Protocol 2: Dilution of (-)-Enitociclib into Cell Culture
Medium
Objective: To dilute the DMSO stock solution into the final cell culture medium while minimizing

the risk of precipitation.

Materials:

10 mM (-)-Enitociclib stock solution in DMSO (from Protocol 1)

Pre-warmed (37°C) cell culture medium

Sterile tubes

Procedure:

Pre-warm Medium: Ensure your cell culture medium is pre-warmed to 37°C. This can help

maintain the solubility of the compound.

Intermediate Dilution (Recommended): a. Prepare an intermediate dilution of the 10 mM

stock solution in pre-warmed medium. For example, to achieve a final concentration of 10

µM, you can first dilute the 10 mM stock 1:100 in medium to get a 100 µM intermediate
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solution. b. Add the DMSO stock solution dropwise to the medium while gently vortexing or

swirling the tube. This gradual addition helps to avoid "solvent shock".

Final Dilution: a. Add the intermediate solution (or the stock solution if not making an

intermediate) to the final volume of cell culture medium. Again, add it slowly while mixing. b.

Ensure the final concentration of DMSO in the cell culture medium is low, typically between

0.1% and 0.5%, to avoid solvent-induced cytotoxicity.[8]

Vehicle Control: Always prepare a vehicle control with the same final concentration of DMSO

as your experimental samples.

Immediate Use: It is recommended to use the prepared medium containing (-)-Enitociclib
immediately.

Mandatory Visualizations
Signaling Pathway of (-)-Enitociclib Action
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Caption: Mechanism of action of (-)-Enitociclib via CDK9 inhibition.
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Caption: Workflow for preparing and using (-)-Enitociclib in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. axonmedchem.com [axonmedchem.com]

2. BAY-1251152 - Chemietek [chemietek.com]

3. Enitociclib ((±)-BAY-1251152, VIP152) | CDK9 inhibitor | Probechem Biochemicals
[probechem.com]

4. medchemexpress.com [medchemexpress.com]

5. researchgate.net [researchgate.net]

6. Enitociclib | C19H18F2N4O2S | CID 139593425 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. Enitociclib (BAY 1251152) | CDK inhibitor | Mechanism | Concentration [selleckchem.com]

9. selleck.co.jp [selleck.co.jp]

To cite this document: BenchChem. [Preventing precipitation of (-)-Enitociclib in cell culture
media]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3419896#preventing-precipitation-of-enitociclib-in-
cell-culture-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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